3-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-5-phenyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one

• IUPAC Name: 3-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-5-phenyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• InChI: InChI=1S/C17H17N5O2S/c23-14-10-13(12-6-2-1-3-7-12)22-16(18-14)19-20-17(22)25-11-15(24)21-8-4-5-9-21/h1-3,6-7,10H,4-5,8-9,11H2,(H,18,19,23)
• InChI Key: NTSJVDUOOILUAE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CSC2=NN=C3N2C(=CC(=O)N3)C4=CC=CC=C4
• Molecular Formula: C17H17N5O2S
• Molecular Weight: 355.4 g/mol

Description

3-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-5-phenyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one is a useful research compound. Its molecular formula is C17H17N5O2S and its molecular weight is 355.42. The purity is usually 95%.
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Scientific Research Applications

Antidiabetic Agent

The compound has been evaluated for its potential as an antidiabetic agent . . This inhibition helps slow down the carbohydrate digestion rate, thereby preventing sharp spikes in blood sugar post meals.

Anticancer Activity

Research indicates that derivatives of this compound exhibit potent anticancer activity . .

Antioxidant Properties

The compound and its derivatives have also been associated with antioxidant properties . .

Protein Arginine Methyltransferase 3 (PRMT3) Inhibition

It has been identified as an inhibitor of PRMT3 , an enzyme involved in the maturation of ribosomes and potentially in lipogenesis. .

Organocatalysis

The compound’s derivatives have been used in organocatalytic reactions , such as the 1,3-dipolar cycloaddition reaction. .

Mechanism of Action

Target of Action

The primary target of this compound is the Protein Arginine Methyltransferase 3 (PRMT3) . PRMT3 is an enzyme that catalyzes the asymmetric dimethylation of arginine residues of various proteins . It plays a crucial role in the maturation of ribosomes and may also have a role in lipogenesis .

Mode of Action

The compound interacts with PRMT3 in an allosteric manner , meaning it binds to a site on the enzyme different from the active site . This binding changes the conformation of the enzyme, thereby modulating its activity . The compound is a potent inhibitor of PRMT3, with an IC50 value of 31±2 nM and a KD value of 53±2 nM .

Biochemical Pathways

The inhibition of PRMT3 by the compound affects the methylation pathway of arginine residues in proteins . This can have downstream effects on various biological processes, including protein synthesis (due to the role of PRMT3 in ribosome maturation) and lipid metabolism (due to the potential role of PRMT3 in lipogenesis) .

Pharmacokinetics

The potency and selectivity of the compound suggest that it may have favorable pharmacokinetic properties .

Result of Action

The molecular and cellular effects of the compound’s action are likely to be diverse, given the wide range of proteins that can be methylated by PRMT3 . By inhibiting PRMT3, the compound could potentially affect protein synthesis and lipid metabolism, among other processes .